5-ethyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10(2H)-one

• IUPAC Name: 5-ethyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridin-10-one
• InChI: InChI=1S/C14H16N2O/c1-2-16-12-6-4-3-5-10(12)14(17)11-9-15-8-7-13(11)16/h3-6,15H,2,7-9H2,1H3
• InChI Key: CXXFHKBDRNZTFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CNCC2)C(=O)C3=CC=CC=C31
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

5-ethyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10(2H)-one, also known as 5-ethyl-THBN, is a synthetic compound that has been studied for its potential therapeutic applications. 5-ethyl-THBN has been found to have a variety of effects on biochemical and physiological processes, and has been used in laboratory experiments for its advantages and limitations.

Scientific Research Applications

1. Microtubule Targeting Agents

• Application Summary: A series of eleven 4-substituted 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines were designed and synthesized for their potential as microtubule targeting agents.
• Methods of Application: The synthesis involved the Gewald reaction to synthesize the ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate ring, and SNAr reactions.
• Results: Compound 4 was found to be 1.6- and 7-fold more potent than the lead compound in cell proliferation and microtubule depolymerization assays, respectively. Some compounds showed potent antiproliferative effects (IC50 values < 40 nM), while others had lower antiproliferative potencies (IC50 values of 53–125 nM).

2. Antimicrobial Acyclic and Heterocyclic Dyes

• Application Summary: A series of novel polyfunctionalized acyclic and heterocyclic dye precursors and their respective azo (hydrazone) counterpart dyes were synthesized based on conjugate enaminones and/or enaminonitrile moieties.
• Methods of Application: The dyes and their precursors are based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, 2-ethoxycarbonyl-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide systems as precursors.
• Results: The dyes and dye precursors showed significant antimicrobial activity against most tested organisms. Some compounds exhibited comparable or even higher efficiency than selected standards.

3. Naphthyridines as Anticancer Agents

• Application Summary: Naphthyridines, a class of compounds similar to the one you mentioned, have been investigated for their potential as anticancer agents.
• Methods of Application: The synthesis of these compounds often involves cyclization of alkylamides.
• Results: While specific results for “5-ethyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10(2H)-one” are not available, naphthyridines in general have shown promise in preclinical studies.

4. Dyeing and Textile Finishing

• Application Summary: A series of novel polyfunctionalized acyclic and heterocyclic dye precursors and their respective azo (hydrazone) counterpart dyes were synthesized based on conjugate enaminones and/or enaminonitrile moieties.
• Methods of Application: The dyes and their precursors are based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, 2-ethoxycarbonyl-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide systems as precursors.
• Results: The dyes and dye precursors showed significant antimicrobial activity against most tested organisms. Some compounds exhibited comparable or even higher efficiency than selected standards. Dyes were applied at 5% depth for disperse dyeing of nylon, acetate and polyester fabrics. Their spectral characteristics and fastness properties were measured and evaluated.

5. Naphthyridines as Anticancer Agents

• Application Summary: Naphthyridines, a class of compounds similar to the one you mentioned, have been investigated for their potential as anticancer agents.
• Methods of Application: The synthesis of these compounds often involves cyclization of alkylamides.
• Results: While specific results for “5-ethyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10(2H)-one” are not available, naphthyridines in general have shown promise in preclinical studies.

6. Dyeing and Textile Finishing

• Application Summary: A series of novel polyfunctionalized acyclic and heterocyclic dye precursors and their respective azo (hydrazone) counterpart dyes were synthesized based on conjugate enaminones and/or enaminonitrile moieties.
• Methods of Application: The dyes and their precursors are based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, 2-ethoxycarbonyl-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide systems as precursors.
• Results: The dyes and dye precursors showed significant antimicrobial activity against most tested organisms. Some compounds exhibited comparable or even higher efficiency than selected standards. Dyes were applied at 5% depth for disperse dyeing of nylon, acetate and polyester fabrics. Their spectral characteristics and fastness properties were measured and evaluated.